Cas no 105752-68-9 (Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)-)

• Product Name: Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)-
• CAS No: 105752-68-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 1163478
• PubChem ID: 14967494
• Update Time: 2025-04-20

Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,4,5-trimethyl-8-(nitromethyl)-
• 1,4,5-trimethyl-8-(nitromethyl)naphthalene
• 105752-68-9
• DTXSID40566216

• Inchi： 1S/C14H15NO2/c1-9-4-5-11(3)14-12(8-15(16)17)7-6-10(2)13(9)14/h4-7H,8H2,1-3H3
• InChI Key： BGLXAEIAAXPALH-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC(C)=C2C(C)=CC=C(C)C2=1)=O

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• LogP: 4.06490